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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Diethylaminobenzaldehyde, also known as p-(Diethylamino)benzaldehyde or DEAB, is an
aromatic organic compound with the chemical formula C11H1sNO.[1] It is a derivative of
benzaldehyde with a diethylamino group substituted at the para position. This compound is of
significant interest to the scientific community, particularly in the fields of organic synthesis, dye
manufacturing, and importantly, in biomedical research as a potent inhibitor of aldehyde
dehydrogenase (ALDH) enzymes.[2][3][4] This guide provides a comprehensive overview of its
physical and chemical properties, detailed experimental protocols for its synthesis, and a look
into its applications, with a focus on its role in drug development.

Physical and Chemical Properties

4-Diethylaminobenzaldehyde is typically a yellow to orange or dark brown to green crystalline
solid with a mild aromatic odor.[2][5][6] It is air-sensitive and should be stored in a cool, dry, and
well-ventilated place.[7][8]

Quantitative Data Summary
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Property Value References
Molecular Formula C11H1sNO [1112]
Molecular Weight 177.24 g/mol [1]12]
Melting Point 37-41 °C [6]
Boiling Point 174 °C at 7 mmHg [2][6]
Density 1.03 g/cm3 [2]

Insoluble in water; soluble in
Solubility organic solvents like ethanol [2]

and ether.
Flash Point 113 °C (closed cup) [7]

Vapor Pressure

0.000176 mmHg at 25°C

[6]

Refractive Index

1571

[6]

Purity (typical)

>99% (GC assay)

[2](8]

Spectral Data
e 1H NMR (500 MHz, CDCls, ppm): & 9.71 (s, 1H), 7.72 (q, 2H), 6.69 (d, J = 8.8 Hz, 2H), 3.46
(g, 4H), 1.24 (t, 6H).[5][9]

e 13C NMR (500 MHz, CDCls, ppm): 6 148.56-146.96 (m, py), 134.57 (s, py), 128.86 (s,
benzene), 120.51-119.95 (d, benzene), 111.56 (s, CH=CH), 44.47 (s, CH2), 12.62 (d, J = 8.7
Hz, 2H).[5]

e IR (KBr, cm~1): 3026 (w), 2974 (m), 1581 (s), 1520 (vs), 1408 (m), 1355 (m), 1329 (w), 1272
(m), 1185 (m), 1158 (m), 1074 (w), 972 (w), 818 (m), 795 (M), 518 (W).[5]

Experimental Protocols
Synthesis of 4-Diethylaminobenzaldehyde

A common method for the synthesis of 4-Diethylaminobenzaldehyde involves the reaction of
4-fluorobenzaldehyde with diethylamine.[9]
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Materials:

4-Fluorobenzaldehyde

e Diethylamine

e Potassium carbonate (K2CO3)

o Dimethylsulfoxide (DMSO)

e Aliquat-336

o Ethanol

e |ce water

e 100 mL single-necked flask

e Stirrer

o Condenser

Procedure:

To a 100 mL single-necked flask equipped with a stirrer and condenser, add 4-
fluorobenzaldehyde (2.5 g, 20 mmol), diethylamine (5.12 g, 70 mmol), potassium carbonate
(4.15 g), dimethylsulfoxide (25.0 mL), and Aliquat-336 (0.05 mL).[9]

« Stir the reaction mixture at 95°C for 72 hours.[9]

e Cool the mixture to room temperature.

e Add ice water to the mixture, which will cause a yellow precipitate to form.
e Wash the crude product 2-3 times with cold water.

o Recrystallize the crude product from ethanol to obtain N,N-diethyl-4-aminobenzaldehyde as
a yellow solid.[9] The expected yield is approximately 92%.[5][9]
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Synthesis of 4-Diethylaminobenzaldehyde
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Synthesis Workflow
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Applications in Research and Drug Development

4-Diethylaminobenzaldehyde is a versatile compound with several applications in both
industrial and research settings.

Dye and Pigment Intermediate

It serves as a crucial intermediate in the synthesis of cationic dyes and pigments.[2][10] Its
chemical structure allows it to be a strong chromophore, making it suitable for producing vivid
and stable colorants for textiles and printing.[10]

Aldehyde Dehydrogenase (ALDH) Inhibitor

A significant application of 4-diethylaminobenzaldehyde in the biomedical field is its role as a
potent and reversible inhibitor of aldehyde dehydrogenases (ALDHSs), particularly ALDH1, with
a Ki of 4 nM.[3][4] ALDHSs are a group of enzymes overexpressed in various types of tumors,
including prostate cancer, and are considered a potential therapeutic target.[11][12][13] By
inhibiting ALDH, 4-diethylaminobenzaldehyde can potentially sensitize cancer cells to
chemotherapy. For instance, it has been shown to significantly attenuate the clonogenic
capacity of temozolomide-resistant cells when used in combination with the drug.[3] This
inhibitory action makes it a valuable tool for studying the role of ALDH in cancer stem cells and
drug resistance.[11] The compound has also been noted to have a potent anti-androgenic
effect.[2][3][4]
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Mechanism of ALDH Inhibition by 4-Diethylaminobenzaldehyde
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Ehrlich's Reagent

While the classic Ehrlich's reagent uses p-dimethylaminobenzaldehyde (DMAB), the underlying
principle of reacting with specific biological molecules is relevant. Ehrlich's reagent is used to
presumptively identify indoles and urobilinogen.[14][15] The reaction involves the binding of the
aldehyde to the C2 position of two indole moieties, forming a resonance-stabilized carbenium
ion, which results in a color change.[14] This is utilized in medical testing and to identify

psychoactive compounds like LSD.[14]

Safety and Handling
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4-Diethylaminobenzaldehyde is considered a hazardous substance.[16] It is harmful if
swallowed or in contact with skin and can cause skin, eye, and respiratory irritation.[16][17] It is
crucial to handle this chemical with appropriate personal protective equipment, including
gloves, safety goggles, and a lab coat, in a well-ventilated area or a fume hood.[17][18] Avoid
generating dust and ensure proper storage away from oxidizing agents and strong bases.[16]
[18] In case of spills, they should be cleaned up immediately using dry procedures to avoid
dust formation.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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